![molecular formula C9H15ClF3NO2 B6181055 rac-(2s,4s)-2-methoxy-2-(trifluoromethyl)-8-oxa-5-azaspiro[3.5]nonane hydrochloride, trans CAS No. 2613384-82-8](/img/no-structure.png)
rac-(2s,4s)-2-methoxy-2-(trifluoromethyl)-8-oxa-5-azaspiro[3.5]nonane hydrochloride, trans
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, likely involves a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom . The “2s,4s” denotes the stereochemistry of the compound, indicating the spatial arrangement of the atoms .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the methoxy and trifluoromethyl groups could potentially make the compound reactive towards certain reagents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence these properties include the size and shape of the molecule, the functional groups present, and the overall polarity of the molecule .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2s,4s)-2-methoxy-2-(trifluoromethyl)-8-oxa-5-azaspiro[3.5]nonane hydrochloride, trans involves the preparation of the spirocyclic intermediate followed by the introduction of the methoxy and trifluoromethyl groups. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "4-bromo-1,1,1-trifluorobutane", "2-methoxy-1-propanol", "2,4-dioxaspiro[5.5]undecane", "sodium hydride", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Preparation of spirocyclic intermediate", "4-bromo-1,1,1-trifluorobutane is reacted with sodium hydride in diethyl ether to form the corresponding carbanion.", "The carbanion is then reacted with 2,4-dioxaspiro[5.5]undecane to form the spirocyclic intermediate.", "Step 2: Introduction of methoxy and trifluoromethyl groups", "The spirocyclic intermediate is reacted with 2-methoxy-1-propanol and hydrochloric acid to introduce the methoxy group and form the hydrochloride salt.", "The resulting compound is then reacted with trifluoroacetic acid to introduce the trifluoromethyl group.", "Step 3: Formation of hydrochloride salt", "The final compound is treated with hydrochloric acid to form the hydrochloride salt of rac-(2s,4s)-2-methoxy-2-(trifluoromethyl)-8-oxa-5-azaspiro[3.5]nonane." ] } | |
| 2613384-82-8 | |
Molecular Formula |
C9H15ClF3NO2 |
Molecular Weight |
261.7 |
Purity |
95 |
Origin of Product |
United States |
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